Cas no 29748-10-5 (Loganetin)

Loganetin structure
Loganetin structure
Product Name:Loganetin
CAS No:29748-10-5
MF:C11H16O5
MW:228.2417
CID:264464
PubChem ID:10466307
Update Time:2024-10-30

Loganetin Chemical and Physical Properties

Names and Identifiers

    • Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester,(1R,4aS,6S,7R,7aS)-
    • Loganetin
    • Cyclopenta[c]pyran-4-carboxylicacid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl e...
    • Methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-he xahydrocyclopenta[c]pyran-4-carboxylate
    • (4-Arsono-phenyl)-oxamidsaeure
    • (4aS)-1c,6c-Dihydroxy-7c-methyl-(4ar,7ac
    • (4aS)-1c,6c-dihydroxy-7c-methyl-(4ar,7ac)-1,4a,5,6,7,7a-hexahydro-cyclopenta[c]pyran-4-carboxylic acid methyl ester
    • [(4-arsonophenyl)amino](oxo)acetic acid
    • 4-Oxalamino-phenylarsonsaeure
    • AC1L5D5Y
    • ANTINEOPLASTIC-12627
    • AR-1A8357
    • Arsanilsaeure-N-oxalylsaeure
    • CTK4J9597
    • KST-1A6605
    • loganigenin
    • NSC12627
    • Oxanilsaeure-arsinsaeure-(4)
    • Oxanilsaeure-arsonsaeure-(4)
    • Loganigenine
    • Loganin aglycon
    • Loganin aglycone
    • Loganol
    • Loganoside aglycon
    • [ "Loganol" ]
    • methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylate
    • 29748-10-5
    • MS-23292
    • Cyclopenta[c]pyran-4-carboxylic acid, 1,4a,5,6,7,7a-hexahydro-1,6-dihydroxy-7-methyl-, methyl ester, (1R,4aS,6S,7R,7aS)-
    • AC-34498
    • BDBM50595028
    • Loganetin - Menyanthes trifoliata (bogbean)
    • CHEBI:195298
    • XL170486
    • CHEMBL5174883
    • AKOS037515404
    • HY-N3373
    • SCHEMBL10042272
    • CS-0024031
    • 1-Epiloganetin
    • METHYL (1R,4AS,6S,7R,7AS)-1,6-DIHYDROXY-7-METHYL-1H,4AH,5H,6H,7H,7AH-CYCLOPENTA[C]PYRAN-4-CARBOXYLATE
    • Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta[c]pyran-4-carboxylic acid
    • DA-54991
    • methyl (1R,4aS,6S,7R,7aS)-1,6-dihydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta(c)pyran-4-carboxylate
    • C22676
    • Methyl (1R,4as,6S,7R,7ar)-1,6-dihydroxy-7-methyl-1H,4ah,5H,6H,7H,7ah-cyclopenta(c)pyran-4-carboxylic acid
    • Inchi: 1S/C11H16O5/c1-5-8(12)3-6-7(10(13)15-2)4-16-11(14)9(5)6/h4-6,8-9,11-12,14H,3H2,1-2H3/t5-,6+,8-,9+,11+/m0/s1
    • InChI Key: XWOHZIIPBYAMJX-KHBMLBSESA-N
    • SMILES: O1C([H])=C(C(=O)OC([H])([H])[H])[C@@]2([H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])O[H])O[H]

Computed Properties

  • Exact Mass: 228.09977361 g/mol
  • Monoisotopic Mass: 228.09977361 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 228.24
  • XLogP3: 0.2
  • Topological Polar Surface Area: 76

Experimental Properties

  • Color/Form: Oil
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 375.7±42.0 °C at 760 mmHg
  • Flash Point: 145.5±21.4 °C
  • PSA: 75.99000
  • LogP: 0.02500
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Loganetin Security Information

Loganetin Pricemore >>

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